N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide
Brand Name: Vulcanchem
CAS No.: 1421506-95-7
VCID: VC4702801
InChI: InChI=1S/C17H21N3O3S/c1-20(2)13-7-5-12(6-8-13)15(21)11-19-17(23)16(22)18-10-14-4-3-9-24-14/h3-9,15,21H,10-11H2,1-2H3,(H,18,22)(H,19,23)
SMILES: CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)O
Molecular Formula: C17H21N3O3S
Molecular Weight: 347.43

N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide

CAS No.: 1421506-95-7

Cat. No.: VC4702801

Molecular Formula: C17H21N3O3S

Molecular Weight: 347.43

* For research use only. Not for human or veterinary use.

N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide - 1421506-95-7

Specification

CAS No. 1421506-95-7
Molecular Formula C17H21N3O3S
Molecular Weight 347.43
IUPAC Name N'-[2-[4-(dimethylamino)phenyl]-2-hydroxyethyl]-N-(thiophen-2-ylmethyl)oxamide
Standard InChI InChI=1S/C17H21N3O3S/c1-20(2)13-7-5-12(6-8-13)15(21)11-19-17(23)16(22)18-10-14-4-3-9-24-14/h3-9,15,21H,10-11H2,1-2H3,(H,18,22)(H,19,23)
Standard InChI Key PMUFXOSMEGAGLN-UHFFFAOYSA-N
SMILES CN(C)C1=CC=C(C=C1)C(CNC(=O)C(=O)NCC2=CC=CS2)O

Introduction

N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide is a complex organic compound featuring a unique structural framework. It includes a dimethylamino group, a hydroxyethyl substituent, and a thiophen-2-ylmethyl moiety linked to an oxalamide backbone. This compound is of interest in various scientific fields, particularly in medicinal chemistry and biological research, due to its potential interactions with biological systems.

Synthesis and Preparation

The synthesis of N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide typically involves multi-step organic reactions. These processes require careful control of reaction conditions, including temperature and pH levels, to ensure high yield and purity. Catalysts may be employed to facilitate specific reactions, while purification techniques like recrystallization or chromatography are used to isolate the final product.

Synthesis Steps

  • Starting Materials: Typically involve compounds with dimethylamino and thiophen-2-ylmethyl functionalities.

  • Reaction Conditions: Controlled temperature and pH, with potential use of catalysts.

  • Purification Methods: Recrystallization or chromatography.

Potential Applications

  • Medicinal Chemistry: Potential for interacting with biological targets, possibly modulating biochemical pathways.

  • Biological Research: Interest due to its unique structural framework and potential interactions with biological systems.

Future Research Directions

  • Synthesis Optimization: Improving yield and purity through optimized reaction conditions.

  • Biological Evaluation: Assessing potential therapeutic effects through biological assays.

  • Mechanistic Studies: Investigating the mechanism of action to understand its interactions with biological systems.

Data Table: Available Information on Similar Compounds

CompoundMolecular FormulaMolecular WeightPotential Applications
N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(4-(trifluoromethoxy)phenyl)oxalamideC19H20F3N3O4411.381Cancer treatment, metabolic regulation
N1-(2-(dimethylamino)-2-(4-(dimethylamino)phenyl)ethyl)-N2-(thiophen-2-ylmethyl)oxalamideC19H26N4O2S374.5Not specified

Note: The table includes information on similar compounds due to the lack of specific data on N1-(2-(4-(dimethylamino)phenyl)-2-hydroxyethyl)-N2-(thiophen-2-ylmethyl)oxalamide.

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